Cas no 72985-19-4 (5-(bromomethyl)-2-methylBenzoic acid)

5-(bromomethyl)-2-methylBenzoic acid structure
72985-19-4 structure
Product Name:5-(bromomethyl)-2-methylBenzoic acid
CAS No:72985-19-4
MF:C9H9BrO2
MW:229.070562124252
CID:2114707
PubChem ID:10911337
Update Time:2025-04-21

5-(bromomethyl)-2-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(bromomethyl)-2-methylBenzoic acid
    • EN300-379328
    • 72985-19-4
    • SCHEMBL1179532
    • 5-(bromomethyl)-2-methylbenzoicacid
    • DA-38452
    • OQKFJTNWPMQZLN-UHFFFAOYSA-N
    • Inchi: 1S/C9H9BrO2/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-4H,5H2,1H3,(H,11,12)
    • InChI Key: OQKFJTNWPMQZLN-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(C)=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 227.97859g/mol
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų

5-(bromomethyl)-2-methylBenzoic acid Pricemore >>

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